4-Benzothiazolol

• IUPAC Name: 1,3-benzothiazol-4-ol
• InChI: InChI=1S/C7H5NOS/c9-5-2-1-3-6-7(5)8-4-10-6/h1-4,9H
• InChI Key: NZFKDDMHHUEVPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)SC=N2)O
• Molecular Formula: C7H5NOS
• DSSTOX Substance ID: DTXSID60224947
• Molecular Weight: 151.19 g/mol
• CAS RN: 7405-23-4

Description

4-Benzothiazolol is an aromatic heterocyclic compound. Although the parent compound, benzothiazole, is not widely used, many of its derivatives are found in commercial products or in nature.

Synthesis Analysis

The synthesis of 4-Benzothiazolol involves the treatment of 2-mercaptoaniline with acid chlorides. Another method involves the reaction of 2-aminobenzenethiol with β-oxodithioesters.

Molecular Structure Analysis

The molecular formula of 4-Benzothiazolol is C7H5NOS. It consists of a 5-membered 1,3-thiazole ring fused to a benzene ring.

Physical And Chemical Properties Analysis

4-Benzothiazolol is a colorless, slightly viscous liquid. Its molecular weight is 152.2.

Scientific Research Applications

Synthetic and Medicinal Chemistry

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Pharmaceutical Chemistry

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Biological Applications

, etc.

Material Science

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Dyeing Substrates

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Bacterial Detection

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Anti-tumor Agents

agents.

Fluorescent Probes

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Safety and Hazards

When handling 4-Benzothiazolol, it is advised to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

Recent research has focused on the synthesis of new benzothiazole derivatives for potential use in the treatment of diseases such as Alzheimer’s disease and tuberculosis. The development of more potent biologically active benzothiazole-based drugs is a current area of research.

Mechanism of Action

Target of Action

4-Benzothiazolol, also known as Benzo[d]thiazol-4-ol, is a compound that has been studied for its potential pharmacological properties . .

Mode of Action

Benzothiazole derivatives have been shown to exhibit a wide range of pharmacological activities, suggesting that they may interact with multiple targets .

Biochemical Pathways

Benzothiazole derivatives have been associated with a variety of biological applications, including anti-bacterial, anti-fungal, anti-oxidant, anti-microbial, anti-proliferative, anti-convulsant, and anti-inflammatory activities . These activities suggest that benzothiazole derivatives may interact with multiple biochemical pathways.

Pharmacokinetics

Benzodiazepines, which are structurally similar to benzothiazoles, have been shown to exhibit first-order pharmacokinetic profiles .

Result of Action

Benzothiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Action Environment

The synthesis of benzothiazoles has been shown to be influenced by various factors, including the presence of catalysts and the reaction conditions .

Synthesis routes and methods

Procedure details

Boron tribromide (3.09 ml, 1M solution in DCM, 3.09 mmol) was added dropwise at 0° C. to a stirred solution of 4-methoxy-benzothiazole (510 mg, 3.09 mmol) in dry DCM (30 ml). The resulting solution was warmed to 40° C. and allowed to stir overnight. The resulting solution was concentrated in vacuo and diluted with water and HCl (2N). The aqueous phase was neutralised to pH ˜7 with NaHCO3 and the solution extracted with EtOAc (3×100 ml) and the combined organic extracts dried (MgSO4) and the solvent removed in vacuo. The resulting oil was purified by flash chromatography eluting silica gel with hexane:EtOAc [4:1] to hexane:EtOAc [7:3] to give the title compound as a tan solid (730 mg, 80%); δH (300 MHz, CDCl3) 7.59 (1H, s, CH), 7.46 (1H, dd, Ar), 7.36 (1H, t, Ar), 7.02 (1H, dd, Ar).

Q & A

Q1: What analytical techniques were employed to study 4-Benzothiazolol, and what information do they provide?

A1: The research paper focuses on utilizing polarography to study the electrochemical behavior of 4-Benzothiazolol []. Polarography is a type of voltammetry where the working electrode is a dropping mercury electrode (DME) or a static mercury drop electrode (SMDE), both of which are useful for their wide cathodic ranges and renewable surfaces. By analyzing the current-voltage curves obtained from polarographic experiments, researchers can gain insights into: